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Compound of Interest

Compound Name: Trimethyl(triethylamine)aluminium

Cat. No.: B12655106 Get Quote

Technical Support Center: Safe Handling of
Trimethyl(triethylamine)aluminium
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on safely handling the pyrophoric reagent,

trimethyl(triethylamine)aluminium. The information is presented in a question-and-answer

format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is trimethyl(triethylamine)aluminium and why is it considered hazardous?

Trimethyl(triethylamine)aluminium is a Lewis acid-base adduct formed between the

pyrophoric liquid trimethylaluminium (TMA) and the Lewis base triethylamine. TMA itself is

highly reactive and ignites spontaneously upon contact with air.[1] The formation of the adduct

with triethylamine moderates this reactivity, making it a safer alternative to handle compared to

neat TMA.[2] However, the inherent pyrophoric nature of the TMA component remains a

significant hazard.

Q2: What are the primary hazards associated with trimethyl(triethylamine)aluminium?
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The primary hazard is its pyrophoricity, meaning it can ignite spontaneously in air. It also reacts

violently with water and other protic solvents, releasing flammable gases.[1] Direct contact can

cause severe skin and eye burns.

Q3: What personal protective equipment (PPE) is required when working with this reagent?

A comprehensive set of PPE is mandatory to ensure safety. This includes:

Flame-resistant lab coat

Chemical splash goggles and a face shield

Heavy-duty, chemical-resistant gloves (e.g., neoprene or butyl rubber) worn over a pair of

flame-resistant gloves.

Closed-toe shoes made of a non-porous material.

Troubleshooting Guide
Issue 1: My reaction is unexpectedly vigorous or appears to be generating fumes upon addition

of the reagent.

Possible Cause: The reagent may have been exposed to air or moisture, leading to partial

decomposition and increased reactivity. The reaction flask may also contain residual

moisture.

Solution:

Ensure all glassware is rigorously dried (oven-dried or flame-dried under vacuum) and the

reaction is conducted under a positive pressure of an inert atmosphere (e.g., argon or

nitrogen).

Use fresh, properly stored reagent.

If fumes are observed, cease addition immediately and ensure the reaction is under

control. If necessary, cool the reaction vessel with an ice bath.

Issue 2: I am having difficulty accurately dispensing a small quantity of the reagent.
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Possible Cause: The viscosity and air-sensitivity of the reagent can make it challenging to

handle with standard syringes.

Solution:

Use a gas-tight syringe that has been purged with inert gas.

Draw a small amount of inert gas into the syringe before drawing up the reagent to create

a buffer.

Dispense the reagent directly into the reaction mixture below the surface of the solvent to

minimize exposure to the headspace.

For very small quantities, consider using a solution of the reagent in a dry, inert solvent.

Issue 3: The workup of my reaction is forming a persistent emulsion.

Possible Cause: The hydrolysis of aluminum byproducts often leads to the formation of

gelatinous aluminum salts, which can cause emulsions during aqueous workup.

Solution:

A common and effective method to break up these emulsions is the use of Rochelle's salt

(potassium sodium tartrate) solution.[3] After quenching the reaction, add a saturated

aqueous solution of Rochelle's salt and stir vigorously until the layers separate.

Alternatively, filtration through a pad of Celite can help to remove the solid aluminum

byproducts before extraction.[3]

Quantitative Data
While specific quantitative data for the autoignition temperature of the

trimethyl(triethylamine)aluminium adduct is not readily available in the searched literature,

the properties of its primary component, trimethylaluminium (TMA), are well-documented and

serve as a critical reference for its hazardous nature.
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Property
Trimethylaluminium (TMA)
Value

Reference

Autoignition Spontaneously ignites in air [1]

Flash Point -17 °C (1.4 °F) [2]

Reaction with Water
Reacts violently and can be

explosive
[1]

Physical State Colorless liquid

Molecular Formula Al(CH₃)₃

Molar Mass 72.09 g/mol

Experimental Protocols
Protocol 1: Safe Transfer of
Trimethyl(triethylamine)aluminium
This protocol outlines the steps for safely transferring the reagent from a storage container to a

reaction flask using a syringe.

Preparation:

Ensure the reaction flask is assembled, oven-dried, and under a positive pressure of inert

gas.

Have a beaker of a suitable quenching agent (e.g., isopropanol) and a dry powder

extinguisher readily accessible.

Wear all required PPE.

Syringe Preparation:

Select a gas-tight syringe with a needle long enough to reach the liquid in the storage

bottle and the reaction solvent.

Purge the syringe with inert gas by drawing and expelling the gas at least three times.
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Transfer:

Puncture the septum of the reagent bottle with the syringe needle.

Slowly draw the desired volume of the reagent into the syringe.

Withdraw the syringe from the reagent bottle and immediately insert it into the septum of

the reaction flask.

Dispense the reagent slowly and sub-surface into the reaction solvent.

Cleaning:

Immediately rinse the syringe and needle by drawing up and expelling a quenching agent

(e.g., isopropanol) multiple times into a separate flask containing a larger volume of the

quenching agent.

Protocol 2: Quenching of Unused
Trimethyl(triethylamine)aluminium
This protocol describes the safe quenching of excess or unused reagent.

Preparation:

Perform the quenching procedure in a fume hood.

Have a dry powder extinguisher and appropriate spill containment materials readily

available.

Wear all required PPE.

Dilution:

In a separate flask under an inert atmosphere, add a volume of a dry, high-boiling point,

inert solvent (e.g., toluene or hexane) that is at least 10 times the volume of the reagent to

be quenched.

Cool the solvent in an ice bath.
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Quenching:

Slowly add the trimethyl(triethylamine)aluminium to the cooled solvent with stirring.

Once the addition is complete, slowly and dropwise add a quenching agent such as

isopropanol. Be prepared for gas evolution and a potential exotherm. Maintain the

temperature with the ice bath.

After the initial vigorous reaction has subsided, continue to add the isopropanol until no

further reaction is observed.

Slowly add water dropwise to ensure complete quenching.

Disposal:

Neutralize the resulting solution and dispose of it as hazardous waste according to your

institution's guidelines.

Visualizations
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Caption: A typical experimental workflow involving the use of

trimethyl(triethylamine)aluminium.
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Caption: Logical steps for the safe quenching of unused trimethyl(triethylamine)aluminium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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